Cas no 2648935-93-5 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid
• CAS No: 2648935-93-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5891906
• PubChem ID: 165546351
• Update Time: 2025-10-18

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1488763
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]propanoic acid
• 2648935-93-5
• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(9-8-14-23(28)27(3)17(2)24(29)30)26-25(31)32-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,16-17,22H,8-9,14-15H2,1-3H3,(H,26,31)(H,29,30)/t16?,17-/m0/s1
• InChI Key： JJLSGYXFHWYKRA-DJNXLDHESA-N
• SMILES： O(C(NC(C)CCCC(N(C)[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid

Introduction to (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic Acid (CAS No. 2648935-93-5)

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid, identified by its CAS number 2648935-93-5, represents a significant advancement in the field of pharmaceutical chemistry. This meticulously crafted molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The presence of a chiral center at the (2S) position enhances its specificity, making it a valuable candidate for further exploration in therapeutic interventions.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group protected by a fluoren-9-ylmethoxycarbonyl moiety, which is a common strategy in peptide synthesis to enhance stability and facilitate controlled release. Additionally, the N-methylhexanamidopropanoic acid backbone provides a robust framework for further chemical modifications, allowing for the development of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high precision. The (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid has shown promise in preclinical studies as a potential modulator of enzymes involved in inflammatory and metabolic processes. Its chiral nature allows for the possibility of enantioselective interactions with biological targets, which is crucial for achieving optimal therapeutic efficacy while minimizing side effects.

The role of fluorinated aromatic rings in pharmaceuticals has been well-documented, with compounds containing fluorene moieties often exhibiting enhanced bioavailability and metabolic stability. The incorporation of the fluoren-9-ylmethoxycarbonyl group in this compound not only contributes to its structural complexity but also provides a basis for studying the impact of fluorine substitution on pharmacokinetic profiles. Such studies are essential for designing next-generation drugs that can withstand the rigors of metabolic degradation while maintaining their intended biological activity.

Current research in the field of chiral chemistry has highlighted the importance of stereochemistry in drug design. The (2S) configuration of this compound aligns with the growing body of evidence suggesting that enantiomers can exhibit vastly different pharmacological effects. This underscores the need for rigorous characterization and optimization of chiral drugs to ensure their safety and efficacy. The synthesis and characterization of this compound represent a step forward in understanding the relationship between molecular structure and biological activity.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular architectures with high precision. These methods are not only cost-effective but also scalable, making them suitable for industrial applications in drug manufacturing.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for use in diagnostic imaging and as a tool compound in biochemical research. For instance, radiolabeled derivatives could be employed in positron emission tomography (PET) scans to visualize biological processes at the molecular level. Similarly, fluorescent analogs could serve as probes for studying enzyme mechanisms and protein-protein interactions.

In conclusion, the compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, chiral nature, and functional groups provide a rich foundation for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.